Cas no 1361880-20-7 (4-(3,5-Dichlorophenyl)-3-hydroxy-2-(trifluoromethyl)pyridine)

• Product Name: 4-(3,5-Dichlorophenyl)-3-hydroxy-2-(trifluoromethyl)pyridine
• CAS No: 1361880-20-7
• MF: C₁₂H₆Cl₂F₃NO
• MW: 308.083351612091
• CID: 4919336
• Update Time: 2025-10-29

4-(3,5-Dichlorophenyl)-3-hydroxy-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-Dichlorophenyl)-3-hydroxy-2-(trifluoromethyl)pyridine

• Inchi： 1S/C12H6Cl2F3NO/c13-7-3-6(4-8(14)5-7)9-1-2-18-11(10(9)19)12(15,16)17/h1-5,19H
• InChI Key： SPHHZXOUCNIVQV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=CN=C(C(F)(F)F)C=1O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 306
• XLogP3: 4.3
• Topological Polar Surface Area: 33.1

Additional information on 4-(3,5-Dichlorophenyl)-3-hydroxy-2-(trifluoromethyl)pyridine

Introduction to 4-(3,5-Dichlorophenyl)-3-hydroxy-2-(trifluoromethyl)pyridine (CAS No. 1361880-20-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

4-(3,5-Dichlorophenyl)-3-hydroxy-2-(trifluoromethyl)pyridine, identified by its CAS number 1361880-20-7, is a structurally intriguing heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. Its unique molecular framework, featuring a pyridine core substituted with a 3,5-dichlorophenyl group, a hydroxy moiety, and a trifluoromethyl group, endows it with distinctive physicochemical properties and biological activities. This compound has emerged as a valuable scaffold for the development of novel therapeutic agents, particularly in the quest to address complex diseases such as cancer, inflammation, and neurodegenerative disorders.

The 3,5-dichlorophenyl substituent in 4-(3,5-Dichlorophenyl)-3-hydroxy-2-(trifluoromethyl)pyridine plays a pivotal role in modulating the compound's interactions with biological targets. The presence of chlorine atoms at the 3 and 5 positions enhances lipophilicity and electronic properties, enabling better penetration into cellular compartments and binding affinity to proteins. This feature has been exploited in the design of kinase inhibitors, which are critical in oncology research. Recent studies have demonstrated that derivatives of this scaffold exhibit potent activity against tyrosine kinases, particularly those implicated in aberrant signaling pathways in cancer cells.

The hydroxy group at the 3-position introduces a polar moiety that can engage in hydrogen bonding interactions with biological targets. This functionalization has been strategically employed to improve binding affinity and selectivity in drug design. For instance, modifications of the hydroxyl group have led to the discovery of compounds with enhanced activity against cyclooxygenase (COX) enzymes, which are key mediators of inflammation. The combination of the hydroxyl and trifluoromethyl groups creates a balance between hydrophilicity and lipophilicity, optimizing pharmacokinetic profiles for drug candidates.

The trifluoromethyl group is another critical feature of 4-(3,5-Dichlorophenyl)-3-hydroxy-2-(trifluoromethyl)pyridine, contributing to its metabolic stability and binding affinity. Trifluoromethylation is a well-established strategy in medicinal chemistry to enhance drug efficacy by improving interactions with biological targets. In particular, this group can modulate electronic properties, making it valuable for designing ligands that interact with G-protein coupled receptors (GPCRs). Emerging research indicates that trifluoromethylated pyridines exhibit promising activity against neurological disorders by modulating receptor function.

Recent advancements in computational chemistry have further illuminated the potential of 4-(3,5-Dichlorophenyl)-3-hydroxy-2-(trifluoromethyl)pyridine as a lead compound. Molecular docking studies have revealed its high binding affinity to various protein targets, including transcription factors and enzymes involved in metabolic pathways. These insights have guided the synthesis of novel derivatives with improved pharmacological profiles. For example, structural modifications have led to compounds with enhanced selectivity against mutant forms of kinases associated with resistance to existing therapies.

In the realm of drug discovery, 4-(3,5-Dichlorophenyl)-3-hydroxy-2-(trifluoromethyl)pyridine has been utilized as a building block for libraries of compounds screened for biological activity. High-throughput screening (HTS) campaigns have identified several promising hits that exhibit inhibitory effects on disease-relevant targets. These findings underscore the compound's versatility as a scaffold for medicinal chemistry innovation. Furthermore, its role as an intermediate in synthetic pathways has facilitated the development of more complex molecules with tailored biological functions.

The synthesis of 4-(3,5-Dichlorophenyl)-3-hydroxy-2-(trifluoromethyl)pyridine presents unique challenges due to its intricate structure. However, advances in synthetic methodologies have made it more accessible for research purposes. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient construction of key intermediates. These innovations have not only streamlined the synthesis process but also opened new avenues for structural diversification and optimization.

The pharmacological potential of this compound has been further explored through preclinical studies. In vitro assays have demonstrated its ability to modulate signaling pathways associated with cancer progression and inflammation. Preclinical models have provided insights into its therapeutic efficacy across multiple disease contexts. These findings support its further development as a lead compound for novel therapeutics aimed at addressing unmet medical needs.

Looking ahead, the future prospects for 4-(3,5-Dichlorophenyl)-3-hydroxy-2-(trifluoromethyl)pyridine are promising. Ongoing research is focused on elucidating its mechanism of action and identifying potential off-target effects through advanced biophysical techniques such as X-ray crystallography and NMR spectroscopy. Additionally, efforts are underway to optimize its pharmacokinetic properties by exploring structural analogs derived from this scaffold.

The integration of machine learning and artificial intelligence into drug discovery has also highlighted the significance of 4-(3,5-Dichlorophenyl)-3-hydroxy-2-(trifluoromethyl)pyridine as an important chemical entity. Predictive models have been developed to anticipate biological activities based on its molecular structure, accelerating the identification of novel derivatives with desired properties.

In conclusion,4-(3,5-Dichlorophenyl)-3-hydroxy-2-(trifluoromethyl)pyridine (CAS No. 1361880-20-7) represents a compelling example of how structural complexity can be leveraged to develop innovative therapeutics. Its unique combination of functional groups makes it a versatile scaffold for medicinal chemistry applications across multiple disease areas. As research continues to uncover new biological activities and synthetic strategies,this compound is poised to play an increasingly important role in addressing some of today's most pressing medical challenges.